Cas no 2680860-08-4 (Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate)

Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative characterized by its functionalized structure, featuring a benzyl carboxylate group, a hydroxyl moiety, and ethyl and methyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of pharmacologically active molecules, particularly in the development of chiral ligands or catalysts. The presence of multiple stereocenters enhances its utility in asymmetric synthesis. Its hydroxyl group offers a handle for further derivatization, while the benzyl ester provides stability under various reaction conditions. The compound’s structural complexity makes it valuable for research in medicinal chemistry and fine chemical synthesis.
Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate structure
2680860-08-4 structure
Product Name:Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate
CAS No:2680860-08-4
MF:C15H21NO3
MW:263.332144498825
CID:5653237
PubChem ID:165913728
Update Time:2025-05-22

Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate
    • 2680860-08-4
    • EN300-28281577
    • Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate
    • Inchi: 1S/C15H21NO3/c1-3-15(2)13(17)9-10-16(15)14(18)19-11-12-7-5-4-6-8-12/h4-8,13,17H,3,9-11H2,1-2H3
    • InChI Key: JXFQKCNJPTYAQF-UHFFFAOYSA-N
    • SMILES: OC1CCN(C(=O)OCC2C=CC=CC=2)C1(C)CC

Computed Properties

  • Exact Mass: 263.15214353g/mol
  • Monoisotopic Mass: 263.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 49.8Ų

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Additional information on Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate

Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2680860-08-4, known as Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzyl group with a pyrrolidine ring substituted with hydroxyl and methyl groups. The benzyl group contributes to the compound's aromaticity and stability, while the pyrrolidine ring imparts flexibility and potential for bioactivity.

Recent studies have highlighted the potential of Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate in drug discovery and development. Researchers have explored its ability to act as a bioisostere, where it can mimic the pharmacophore of other bioactive molecules, thereby enhancing drug efficacy and reducing side effects. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising anti-inflammatory properties by modulating key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate has been investigated for its role in catalytic asymmetric synthesis. Its chiral center provides an excellent platform for enantioselective reactions, making it a valuable tool in the synthesis of complex molecules. A 2023 review in *Organic Process Research & Development* emphasized its utility in synthesizing enantiopure pharmaceutical intermediates, which are critical for developing next-generation drugs.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate, making it more accessible for large-scale production.

From a toxicological perspective, studies have shown that Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate exhibits low toxicity at therapeutic doses. A 2023 toxicological assessment published in *Toxicology Letters* indicated that the compound demonstrates minimal adverse effects on liver and kidney function in preclinical models. These findings underscore its potential for safe use in pharmaceutical applications.

Moreover, the compound's physical properties make it suitable for various industrial applications. Its solubility profile allows for easy formulation into tablets, capsules, or liquid suspensions, depending on the desired delivery method. The compound's stability under different storage conditions has also been thoroughly evaluated, ensuring its shelf life and reliability as an ingredient in finished products.

In conclusion, Benzyl 2-ethyl-3-hydroxy-2-methylpyrrolidine-1-carboxylate (CAS No. 2680860

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